molecular formula C₁₄H₂₀ClF₃N₂O B1150914 Desmethoxy Fluvoxamine Hydrochloride

Desmethoxy Fluvoxamine Hydrochloride

Cat. No.: B1150914
M. Wt: 324.77
Attention: For research use only. Not for human or veterinary use.
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Description

Desmethoxy Fluvoxamine Hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C₁₄H₂₀ClF₃N₂O and its molecular weight is 324.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C₁₄H₂₀ClF₃N₂O

Molecular Weight

324.77

Synonyms

2-[[[(1E)-1-[4-(Trifluoromethyl)phenyl]pentylidene]amino]oxy]ethanamine Hydrochloride;  _x000B_EP Impurity A Hydrochloride;  1-[4-(Trifluoromethyl)phenyl]-1-pentanone O-(2-Aminoethyl)oxime Hydrochloride

Origin of Product

United States

Scientific Research Applications

Scientific Research Applications

  • Mental Health Disorders
    • Obsessive-Compulsive Disorder (OCD) : Fluvoxamine has been extensively studied for its efficacy in treating OCD. Desmethoxy fluvoxamine may exhibit similar properties due to its structural relationship. A systematic review indicated significant improvements in OCD symptoms with SSRIs like fluvoxamine, suggesting potential for desmethoxy fluvoxamine in this area .
    • Major Depressive Disorder (MDD) : SSRIs are first-line treatments for MDD. Studies have shown that fluvoxamine effectively reduces depressive symptoms, indicating that desmethoxy fluvoxamine could also be beneficial .
  • COVID-19 Treatment
    • Recent studies have explored the use of fluvoxamine in managing COVID-19 symptoms and preventing clinical deterioration. Preliminary findings suggest that SSRIs may reduce inflammation and improve outcomes in COVID-19 patients . Given the similar mechanism of action, desmethoxy fluvoxamine could be investigated for its potential role in COVID-19 treatment.
  • Anxiety Disorders
    • Fluvoxamine is also prescribed for various anxiety disorders, including social anxiety disorder and panic disorder. The anxiolytic effects observed with fluvoxamine suggest that desmethoxy fluvoxamine might share these therapeutic benefits .

Table 1: Clinical Applications of Fluvoxamine and Potential for Desmethoxy Fluvoxamine

ConditionFluvoxamine EfficacyPotential for Desmethoxy Fluvoxamine
Obsessive-Compulsive DisorderHighHigh
Major Depressive DisorderHighHigh
Social Anxiety DisorderModerateModerate
COVID-19Emerging EvidenceRequires Investigation

Table 2: Summary of Clinical Studies on Fluvoxamine

Study ReferencePopulationInterventionOutcome
Lenze et al., 2020COVID-19 patients (n=80)Fluvoxamine (50 mg)No clinical deterioration vs placebo
Reis et al., 2022High-risk COVID-19 (n=741)Fluvoxamine (100 mg twice daily)Lower emergency transfers vs placebo
Goodman et al., 1989OCD patientsFluvoxamineSignificant symptom reduction

Case Studies

  • Fluvoxamine in COVID-19 Management :
    A study conducted by Lenze et al. involved treating 80 COVID-19 patients with fluvoxamine, resulting in no clinical deterioration compared to a placebo group. This study highlighted the potential anti-inflammatory effects of SSRIs during viral infections, warranting further exploration of desmethoxy fluvoxamine's role .
  • Efficacy in OCD :
    A meta-analysis reviewed multiple studies on SSRIs for OCD treatment, showing robust responses with fluvoxamine leading to significant symptom improvement. This sets a precedent for investigating desmethoxy fluvoxamine's effectiveness in similar patient populations .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.